![molecular formula C22H28N6O B5642518 1'-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]](/img/structure/B5642518.png)
1'-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "1'-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]" involves multiple steps, including cyclization reactions, substitutions, and modifications of functional groups. For example, aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones, which share structural similarities, are synthesized through various in vitro and in vivo assays, showcasing the complexity and potential pharmacodynamic effects of such compounds (Li et al., 2013).
Molecular Structure Analysis
The molecular structure of compounds in this category, including imidazo[1,2-a]pyridine derivatives, is characterized by specific spatial arrangements and bond angles, impacting their chemical behavior and interactions. For instance, the inclination of the 4-methoxyphenyl ring in certain imidazo[1,2-a]pyridine derivatives relative to the imidazole rings indicates the compound's three-dimensional conformation, which is crucial for its chemical properties and interactions (Dhanalakshmi et al., 2018).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including nucleophilic substitutions, cyclizations, and rearrangements, contributing to their diverse chemical properties. For example, the reaction of pyrazoloylhydroximoyl chloride with different nucleophiles leads to the formation of quinoxaline, benzothiadiazine, and other derivatives, showcasing the reactivity of such compounds and their potential for generating diverse chemical entities (Zohdi et al., 1997).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystal structure, are influenced by their molecular structure. The crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives provide insights into the intermolecular interactions and the impact of substituents on the compound's physical properties (Dhanalakshmi et al., 2018).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and electronic configuration, of these compounds are central to understanding their potential applications and interactions. The synthesis and reactions of imidazo[1,2-a]pyridine derivatives, for instance, highlight the compounds' ability to undergo various chemical transformations, leading to a wide range of potential chemical entities with diverse properties and applications (Zohdi et al., 1997).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1'-[[1-(4-methoxyphenyl)imidazol-2-yl]methyl]-5-methylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine] |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N6O/c1-26-11-7-19-21(25-16-24-19)22(26)8-12-27(13-9-22)15-20-23-10-14-28(20)17-3-5-18(29-2)6-4-17/h3-6,10,14,16H,7-9,11-13,15H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNBPBOYBBJTTIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C13CCN(CC3)CC4=NC=CN4C5=CC=C(C=C5)OC)N=CN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.